Cas no 116618-18-9 (4-chloro-2-{(propan-2-yl)aminomethyl}phenol)

• Product Name: 4-chloro-2-{(propan-2-yl)aminomethyl}phenol
• CAS No: 116618-18-9
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 3650278
• PubChem ID: 14076321
• Update Time: 2025-10-17

4-chloro-2-{(propan-2-yl)aminomethyl}phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-chloro-2-[[(1-methylethyl)amino]methyl]-
• 4-Chloro-2-((isopropylamino)methyl)phenol
• 4-chloro-2-{(propan-2-yl)aminomethyl}phenol
• EN300-164511
• CS-0353997
• 4-chloro-2-{[(propan-2-yl)amino]methyl}phenol
• 116618-18-9
• AKOS000228793

• Inchi： 1S/C10H14ClNO/c1-7(2)12-6-8-5-9(11)3-4-10(8)13/h3-5,7,12-13H,6H2,1-2H3
• InChI Key： AUMHXVPRRVJDKQ-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(Cl)C=C1CNC(C)C

Computed Properties

• Exact Mass: 199.0763918Da
• Monoisotopic Mass: 199.0763918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-chloro-2-{(propan-2-yl)aminomethyl}phenol

4-Chloro-2-{(Propan-2-Yl)Aminomethyl}Phenol: A Comprehensive Overview

The compound with CAS No. 116618-18-9, commonly referred to as 4-chloro-2-{(propan-2-yl)aminomethyl}phenol, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a phenolic group with a chlorinated aromatic ring and an isopropylamine substituent. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for both academic research and industrial applications.

4-Chloro-2-{(propan-2-yl)aminomethyl}phenol has been the subject of extensive research due to its potential in drug design and development. Recent studies have highlighted its role as a precursor in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems or cellular pathways. For instance, researchers have explored its ability to act as an intermediate in the production of anti-inflammatory agents and antioxidants, which are critical in the pharmaceutical industry.

The synthesis of 4-chloro-2-{(propan-2-yl)aminomethyl}phenol typically involves multi-step reactions, often starting from readily available aromatic precursors. One common approach involves the chlorination of phenol derivatives followed by nucleophilic substitution to introduce the isopropylamine group. This process requires precise control over reaction conditions, including temperature and pH, to ensure high yields and purity of the final product.

In terms of physical properties, 4-chloro-2-{(propan-2-yl)aminomethyl}phenol exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic synthesis reactions, including coupling reactions and Friedel-Crafts alkylation.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 4-chloro-2-{(propan-2-yl)aminomethyl}phenol with greater accuracy. For example, density functional theory (DFT) calculations have revealed that the compound's phenolic group plays a crucial role in stabilizing reactive intermediates during certain transformations. This insight has been instrumental in optimizing synthetic routes and improving reaction efficiency.

The environmental impact of 4-chloro-2-{(propan-2-yl)aminomethyl}phenol has also been a topic of interest, particularly in relation to its potential as a biodegradable material. Studies conducted under simulated environmental conditions suggest that the compound undergoes slow degradation under aerobic conditions, primarily through hydrolytic cleavage of the amine-containing side chain.

In conclusion, 4-chloro-2-{(propan-2-yil)aminomethyl}phenol (CAS No. 116618–18–9) is a multifaceted compound with promising applications across diverse scientific domains. Its unique chemical structure, coupled with recent research advancements, positions it as a valuable tool for both academic exploration and industrial innovation.